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Compound of Interest

Compound Name: 2-Isocyanato-1,1-dimethoxyethane

CAS No.: 71189-22-5

Cat. No.: B2483966

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, synthesis,

and reactivity of 2-isocyanato-1,1-dimethoxyethane, a valuable reagent in organic synthesis.

This document is intended to serve as a technical resource for researchers and professionals

in drug development and materials science, offering insights into its molecular characteristics

and potential applications.

Core Physicochemical Properties
2-Isocyanato-1,1-dimethoxyethane, identified by the CAS Number 71189-22-5, is a

bifunctional organic compound.[1][2] Its structure incorporates both a reactive isocyanate group

and a protected aldehyde in the form of a dimethyl acetal. This unique combination makes it a

versatile building block in the synthesis of more complex molecules. The physical form of the

compound is a liquid.

A summary of its key quantitative data is presented below:
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Property Value Source(s)

Molecular Weight 131.13 g/mol [1][3]

Molecular Formula C₅H₉NO₃ [1][4]

Density Data not available

Physical Form Liquid

While the molecular weight is well-established, the density of 2-isocyanato-1,1-
dimethoxyethane is not readily available in the surveyed literature.

Molecular Structure and Reactivity
The structure of 2-isocyanato-1,1-dimethoxyethane is fundamental to its chemical behavior.

The isocyanate group (-N=C=O) is highly electrophilic and readily reacts with nucleophiles such

as alcohols, amines, and water. These reactions are central to the formation of urethanes,

ureas, and other derivatives, which are pivotal in the synthesis of various polymers and

pharmaceuticals.[3] The presence of the dimethyl acetal provides a stable, protected form of an

aldehyde, which can be deprotected under acidic conditions to reveal the aldehyde functionality

for subsequent reactions.

Caption: Chemical structure of 2-isocyanato-1,1-dimethoxyethane.

Synthesis and Handling
The synthesis of isocyanates can be achieved through various methods, with non-phosgene

routes gaining prominence due to safety and environmental concerns. One common approach

is the Curtius rearrangement, which involves the thermal decomposition of an acyl azide. While

specific synthesis protocols for 2-isocyanato-1,1-dimethoxyethane are not detailed in the

provided search results, a general workflow for isocyanate synthesis can be inferred.

Conceptual Synthesis Workflow
The following diagram illustrates a generalized flow for the synthesis of an isocyanate, which

could be adapted for 2-isocyanato-1,1-dimethoxyethane starting from a suitable carboxylic

acid precursor.
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Caption: Generalized workflow for isocyanate synthesis via the Curtius rearrangement.

Safe Handling and Storage
Due to the reactivity of the isocyanate group, 2-isocyanato-1,1-dimethoxyethane requires

careful handling. It is classified as a substance that can cause skin irritation and may cause an

allergic skin reaction. It is also harmful if swallowed, in contact with skin, or if inhaled.

Therefore, appropriate personal protective equipment, including gloves, safety glasses, and a

lab coat, should be worn. Work should be conducted in a well-ventilated fume hood.

For storage, the compound should be kept in an inert atmosphere at temperatures between 2-

8°C. This is to prevent degradation from moisture and to maintain its purity.

Applications in Research and Development
The dual functionality of 2-isocyanato-1,1-dimethoxyethane makes it a valuable intermediate

in the synthesis of a wide range of compounds. In drug development, the isocyanate moiety

can be used to link the molecule to proteins or other biomolecules, while the protected

aldehyde can be unmasked for further chemical transformations. This allows for the

construction of complex molecular architectures with precise control over the introduction of

different functional groups.

Conclusion
2-Isocyanato-1,1-dimethoxyethane is a versatile chemical reagent with a well-defined

molecular weight and a reactive profile that makes it suitable for a variety of synthetic

applications. While a specific density value is not currently available, its other physicochemical

properties and known reactivity provide a solid foundation for its use in research and

development. Proper handling and storage are crucial to ensure the integrity of the compound

and the safety of the user.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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